Cas no 2228937-75-3 (1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228937-75-3
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 5881900
• PubChem ID: 165658753
• Update Time: 2025-11-01

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine
• [1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1752340
• 2228937-75-3

• Inchi： 1S/C15H24N2/c1-5-17-9-8-13-10-12(6-7-14(13)17)11-15(2,3)16-4/h6-7,10,16H,5,8-9,11H2,1-4H3
• InChI Key： NIIAGBVQONLEFI-UHFFFAOYSA-N
• SMILES： N1(CC)CCC2C=C(C=CC1=2)CC(C)(C)NC

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine: An Emerging Compound in Medicinal Chemistry

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine, with the CAS number 2228937-75-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings.

The chemical structure of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine is characterized by a central indole ring system substituted with an ethyl group at the 1-position and a 2-methylpropan-2-yl(methyl)amine moiety at the 5-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule. The indole ring is a common scaffold in many bioactive compounds, including neurotransmitters and pharmaceuticals, which makes it an attractive target for drug discovery and development.

The synthesis of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine has been reported using various synthetic routes. One of the most common methods involves the condensation of an appropriate indole derivative with a suitable amine or amine precursor. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that combines palladium-catalyzed cross-coupling reactions with subsequent functional group manipulations. This method not only simplifies the synthetic process but also enhances the yield and purity of the final product.

In terms of biological activities, 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine has shown promising results in several preclinical studies. One notable application is its potential as an antidepressant agent. Indole derivatives have long been associated with modulating serotonin levels in the brain, which plays a crucial role in mood regulation. A study published in Pharmacology Biochemistry and Behavior demonstrated that this compound exhibits significant antidepressant-like effects in animal models, comparable to those of established antidepressants such as fluoxetine. The mechanism of action is believed to involve selective serotonin reuptake inhibition (SSRI), although further research is needed to fully elucidate the underlying mechanisms.

Beyond its potential as an antidepressant, 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-yl(methyl)amine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. A study published in Inflammation Research reported that this compound effectively reduced inflammatory markers in both in vitro and in vivo models. The anti-inflammatory activity is thought to be mediated through inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The safety profile of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-methylpropan-2-y l(methyl)amine is another important aspect to consider. Preclinical toxicology studies have generally shown that this compound has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, extensive safety and efficacy testing will be required before it can be advanced to clinical trials. Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects.

In conclusion, 1-(1-Ethyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 - methylpropan - 2 - yl ( methyl ) amine, CAS number 2 08937 - 75 - 3, represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological profile make it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound, it holds significant promise for addressing unmet medical needs in areas such as depression and inflammation.